Cas no 4774-17-8 (6-Methoxypyrazin-2(1H)-one)
6-Methoxypyrazin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxypyrazin-2(1H)-one
- 6-methoxy-1H-pyrazin-2-one
- 4774-17-8
- DTXSID30597892
- SCHEMBL8662103
-
- Inchi: 1S/C5H6N2O2/c1-9-5-3-6-2-4(8)7-5/h2-3H,1H3,(H,7,8)
- InChI Key: PJASVKBBHBEVPH-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CC(N1)=O
Computed Properties
- Exact Mass: 126.042927438g/mol
- Monoisotopic Mass: 126.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 50.7Ų
6-Methoxypyrazin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168233-1g |
6-methoxypyrazin-2(1H)-one |
4774-17-8 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM168233-1g |
6-methoxypyrazin-2(1H)-one |
4774-17-8 | 95% | 1g |
$361 | 2023-03-04 | |
| Alichem | A099000155-250mg |
2-Hydroxy-6-methoxypyrazine |
4774-17-8 | 98% | 250mg |
$716.02 | 2023-09-01 | |
| Alichem | A099000155-500mg |
2-Hydroxy-6-methoxypyrazine |
4774-17-8 | 98% | 500mg |
$1107.95 | 2023-09-01 | |
| Alichem | A099000155-1g |
2-Hydroxy-6-methoxypyrazine |
4774-17-8 | 98% | 1g |
$1867.65 | 2023-09-01 |
6-Methoxypyrazin-2(1H)-one Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 6-Methoxypyrazin-2(1H)-one
Introduction to 6-Methoxypyrazin-2(1H)-one (CAS No. 4774-17-8)
6-Methoxypyrazin-2(1H)-one, identified by its Chemical Abstracts Service number (CAS No. 4774-17-8), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazinone class, characterized by a six-membered ring containing two nitrogen atoms and a methoxy substituent at the 6-position. The structural framework of 6-Methoxypyrazin-2(1H)-one imparts unique chemical properties that make it a versatile intermediate in the synthesis of various biologically active molecules.
The significance of 6-Methoxypyrazin-2(1H)-one in modern drug discovery stems from its ability to serve as a key precursor in the development of novel therapeutic agents. Its pyrazinone core is a common motif found in many pharmacologically relevant compounds, including those targeting neurological disorders, inflammatory diseases, and infectious pathogens. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound, enabling researchers to explore its potential in diverse chemical transformations.
In the realm of medicinal chemistry, 6-Methoxypyrazin-2(1H)-one has been extensively studied for its pharmacological profile. The methoxy group at the 6-position introduces electronic and steric effects that can modulate the binding affinity and selectivity of derived compounds. This feature has been exploited in the design of molecules with enhanced efficacy and reduced side effects. For instance, derivatives of 6-Methoxypyrazin-2(1H)-one have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism and as modulators of neurotransmitter systems.
One of the most compelling aspects of 6-Methoxypyrazin-2(1H)-one is its role in the development of antiviral agents. The pyrazinone scaffold is known to exhibit broad-spectrum antiviral activity, making it a valuable scaffold for drug design against RNA viruses such as influenza and HIV. Recent studies have demonstrated that modifications to the 6-Methoxypyrazin-2(1H)-one core can lead to compounds with improved viral inhibition properties. These findings highlight the compound's potential as a building block for next-generation antiviral therapies.
The synthetic versatility of 6-Methoxypyrazin-2(1H)-one also makes it an attractive candidate for industrial applications. Its straightforward synthesis from readily available precursors allows for large-scale production, which is crucial for pharmaceutical manufacturing. Additionally, its stability under various reaction conditions enhances its utility in multi-step synthetic routes. This has led to its incorporation into several commercial processes for the production of active pharmaceutical ingredients (APIs).
From a computational chemistry perspective, 6-Methoxypyrazin-2(1H)-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinity and selectivity. For example, computational analysis has revealed that subtle changes to the electron distribution around the nitrogen atoms can significantly impact the compound's ability to interact with protein receptors. Such insights are invaluable for guiding experimental efforts in drug discovery.
The environmental impact of synthesizing and utilizing 6-Methoxypyrazin-2(1H)-one is another area of growing interest. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce energy consumption. Recent innovations in catalytic processes have enabled more efficient production methods for this compound, aligning with global sustainability goals. These advancements not only improve cost-effectiveness but also contribute to reducing the ecological footprint of pharmaceutical manufacturing.
In conclusion, 6-Methoxypyrazin-2(1H)-one (CAS No. 4774-17-8) represents a cornerstone in modern pharmaceutical research due to its structural versatility and biological relevance. Its role as a key intermediate in drug development continues to be refined through cutting-edge synthetic methodologies and computational studies. As our understanding of its pharmacological properties deepens, so too does its potential to contribute to innovative therapeutic solutions across multiple disease areas.
4774-17-8 (6-Methoxypyrazin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)